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Compound of Interest

Compound Name: 2-Fluorobenzeneethanethiol

Cat. No.: B15323396 Get Quote

For researchers, scientists, and drug development professionals, the acquisition of specific

chemical entities is a critical starting point for discovery. This technical guide addresses the

commercial availability of 2-Fluorobenzeneethanethiol, a compound of interest in various

research domains. Our findings indicate that this molecule is not readily available as a stock

chemical from major commercial suppliers. Consequently, this guide provides a pathway for its

procurement through custom synthesis and outlines commercially available, structurally related

compounds that may serve as potential starting materials or analytical comparators.

Summary of Commercial Availability
Extensive searches of chemical supplier databases and catalogs did not yield any direct, off-

the-shelf commercial sources for 2-Fluorobenzeneethanethiol, also known as 2-(2-

Fluorophenyl)ethanethiol. This suggests that the compound is either novel, highly specialized,

or not in high demand, and therefore, is not routinely synthesized and stocked by chemical

vendors. The primary route for obtaining this specific molecule is through custom chemical

synthesis services.

Custom Synthesis Providers
For researchers requiring 2-Fluorobenzeneethanethiol, engaging a company that specializes

in custom synthesis is the most viable approach. These organizations have the expertise and

infrastructure to perform multi-step syntheses of compounds not available in the commercial
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market. When selecting a custom synthesis partner, it is important to consider their track

record, technical capabilities, communication, and project management processes.

Several companies offer custom and contract chemistry services, including:

Cayman Chemical: Provides contract services for custom chemical synthesis and analysis,

catering to the biochemical and pharmaceutical research communities.[1]

Senn Chemicals: Specializes in the custom manufacturing of small molecules, peptides, and

amino acid derivatives, with cGMP and FDA-inspected facilities.[2]

Fluorochem: Offers custom synthesis of a wide range of chemical products, including small

molecules and complex organic compounds.[3]

GL CHEMTEC: Provides integrated solutions combining small molecule chemistry with

polymer design, offering in-house custom synthesis.[4]

Catalyst Growth Partners: Offers contract development and manufacturing services with

expertise in various reaction chemistries and access to a global supply chain.[5]

Logical Workflow for Custom Chemical
Procurement
The process of acquiring a custom-synthesized chemical involves several key stages, from

initial inquiry to final product delivery. The following diagram illustrates a typical workflow for

procuring a compound like 2-Fluorobenzeneethanethiol.
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Caption: Workflow for procuring a custom-synthesized chemical.
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Commercially Available Related Compounds
For preliminary studies, analytical method development, or as potential precursors for the

synthesis of 2-Fluorobenzeneethanethiol, researchers may consider commercially available,

structurally related compounds. The following table summarizes key data for some of these

molecules.

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Notes

2-

Phenylethanethio

l

4410-99-5 C₈H₁₀S 138.23

Non-fluorinated

analog of the

target

compound.[6]

Ethanethiol 75-08-1 C₂H₆S 62.13
Basic building

block.[7]

2-

(Perfluorohexyl)e

thanethiol

34451-26-8 C₈H₅F₁₃S 380.17

Highly fluorinated

ethanethiol

derivative.[8]

2,2,2-

Trifluoroethaneth

iol

1544-53-2 C₂H₃F₃S 116.11

Trifluoro-

substituted

ethanethiol.[9]

(2-

Bromoethyl)benz

ene

103-63-9 C₈H₉Br 185.06

A potential

precursor for the

synthesis of the

target

compound.

Experimental Protocols
As 2-Fluorobenzeneethanethiol is not a stock item, there are no standardized experimental

protocols from commercial suppliers. The synthesis would be a custom project, and the chosen

synthesis partner would develop a proprietary route. A plausible synthetic approach could

involve the reaction of a suitable precursor, such as 2-fluoro-1-(2-bromoethyl)benzene, with a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15323396?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/252581
https://en.wikipedia.org/wiki/Ethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Perfluorohexyl_ethanethiol
https://www.echemi.com/products/pid_Seven11671-222-trifluoroethanethiol.html
https://www.benchchem.com/product/b15323396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15323396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


thiolating agent. The development of a specific protocol would be part of the custom synthesis

service. Researchers interested in the synthesis of related radiolabeled compounds can refer

to literature on the preparation of molecules like O-(2′-[18F]fluoroethyl)-L-tyrosine, which

involves the use of reagents like 2-[18F]fluoroethyl bromide.[10]

Conclusion
While 2-Fluorobenzeneethanethiol is not commercially available off-the-shelf, this guide

provides a clear path for its acquisition through custom synthesis. By engaging with a reputable

custom synthesis provider, researchers can obtain this and other non-catalogued compounds,

enabling the advancement of their scientific and drug discovery endeavors. For initial research

phases, the use of commercially available, structurally related compounds can be a valuable

strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Procurement of 2-
Fluorobenzeneethanethiol: A Technical Guide for Researchers]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15323396#commercial-suppliers-
of-2-fluorobenzeneethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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